Cas no 1839573-63-5 ((2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
• CAS No: 1839573-63-5
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD01329732
• CID: 5684539
• PubChem ID: 872418
• Update Time: 2023-09-15

(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS001421182
• (E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
• EN300-26575387
• (e)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylamide
• SR-01000214567
• 1839573-63-5
• CHEMBL3734930
• (2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
• SR-01000214567-1
• STK447494

• MDL： MFCD01329732
• Inchi： 1S/C12H12N2O4/c1-17-9-4-7(3-8(6-13)12(14)16)5-10(18-2)11(9)15/h3-5,15H,1-2H3,(H2,14,16)/b8-3+
• InChI Key： UQMNQBCKMPTUFK-FPYGCLRLSA-N
• SMILES： O(C)C1C(=C(C=C(/C=C(\C#N)/C(N)=O)C=1)OC)O

Computed Properties

• Exact Mass: 248.07970687g/mol
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives